
Personal protective equipment for handling
Dilithium azelate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dilithium azelate

Cat. No.: B1614953 Get Quote

Essential Safety and Handling Guide for
Dilithium Azelate
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling

Dilithium azelate in a laboratory setting. It includes detailed operational procedures, personal

protective equipment (PPE) guidelines, and disposal plans to ensure the safe and compliant

use of this compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Dilithium azelate is provided below

for easy reference.
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Property Value

Molecular Formula C₉H₁₄Li₂O₄[1]

Molecular Weight 200.087 g/mol [1]

Appearance White or off-white powder

Boiling Point 370.5°C at 760 mmHg[2]

Melting Point 160.5°C[2]

Flash Point 192.1°C[2]

Density 1.131 g/cm³[2]

Solubility
Soluble in polar solvents; limited solubility in

non-polar solvents.

Hazard Identification and Personal Protective
Equipment
Dilithium azelate is classified as Acute Toxicity 4 (H302), meaning it is harmful if swallowed[3].

Therefore, appropriate personal protective equipment must be worn at all times when handling

this substance.
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PPE Category Item Specification Rationale

Eye Protection

Safety Glasses with

Side Shields or

Chemical Splash

Goggles

ANSI Z87.1-

approved[4]

Protects against

airborne particles and

potential splashes.[4]

Hand Protection Nitrile Gloves
Minimum thickness of

0.11 mm[4]

Provides a barrier

against skin contact.

Gloves should be

inspected before use

and disposed of

properly after

handling.[4]

Body Protection Laboratory Coat
Full-length with long

sleeves[4]

Prevents

contamination of

personal clothing.[4]

Respiratory Protection
N95 or P95

Particulate Respirator
NIOSH-approved[4]

Recommended when

handling the powder

outside of a chemical

fume hood to

minimize inhalation of

dust.[4]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Dilithium azelate is crucial for laboratory safety. The

following step-by-step operational plan outlines the procedures from receiving the compound to

its final disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number

(38900-29-7), and any hazard warnings.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep

away from incompatible materials such as strong oxidizing agents.

Handling and Use
Designated Area: All handling of Dilithium azelate powder, especially weighing and

transferring, should be conducted in a designated area, preferably within a chemical fume

hood to control dust.

Personal Hygiene: Wash hands thoroughly after handling the compound. Do not eat, drink,

or smoke in the work area.

Spill Prevention: Use a spatula for transfers to minimize dust creation. Keep the container

closed when not in use.

Spill Response
In the event of a spill, follow the established spill response protocol.
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Initial Actions

Assessment

Cleanup Procedure

Final Steps

Evacuate Immediate Area

Notify Lab Supervisor & EHS

 

Secure the Area (Post Warnings)

 

Assess the Spill
(Quantity, Location, Hazards)

 

Don Appropriate PPE

 

Contain the Spill
(Use inert absorbent material)

 

Collect Spill Residue
(Use spark-proof tools)

 

Package Waste in a Labeled,
Sealed Container

 

Decontaminate the Area
& Equipment

 

Dispose of Waste via
Licensed Contractor

 

Complete Incident Report

 

Click to download full resolution via product page

Workflow for handling a chemical spill.
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Disposal Plan
All waste materials containing Dilithium azelate, including contaminated PPE and cleaning

materials, must be treated as chemical waste.

Waste Collection: Place all waste in a clearly labeled, sealed, and chemically compatible

container. Do not mix with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office.

Labeling: The waste container must be labeled with "Hazardous Waste," the chemical name

"Dilithium azelate," and the associated hazards.

Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area away from incompatible materials.

Final Disposal: Arrange for a licensed professional waste disposal service to collect and

dispose of the chemical waste in accordance with local, state, and federal regulations. In-

laboratory treatment is not recommended.

Experimental Protocol: General Guidance for Salt
Formation
While a specific, detailed experimental protocol for a reaction involving Dilithium azelate is not

readily available in the searched literature, a general procedure for the formation of a

carboxylic acid salt can be adapted. The following protocol illustrates the neutralization of a

dicarboxylic acid (in this case, azelaic acid) with a lithium base to form the corresponding salt.

Objective: To synthesize Dilithium azelate from azelaic acid and lithium hydroxide.

Materials:

Azelaic acid

Lithium hydroxide

Deionized water
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Ethanol (for recrystallization, if necessary)

Magnetic stirrer and stir bar

Heating mantle or hot plate

Round-bottom flask

Condenser

pH indicator strips or pH meter

Procedure:

Dissolution: In a round-bottom flask, dissolve a known quantity of azelaic acid in a suitable

amount of deionized water with stirring. Gentle heating may be applied to aid dissolution.

Neutralization: Slowly add a stoichiometric amount of lithium hydroxide solution to the

azelaic acid solution while continuously stirring. Monitor the pH of the reaction mixture. The

target pH should be neutral (approximately 7).

Reaction Completion: Continue stirring the mixture at room temperature or with gentle

heating for a specified period to ensure the reaction goes to completion.

Isolation:

Evaporation: The solvent can be removed under reduced pressure using a rotary

evaporator to obtain the solid Dilithium azelate.

Precipitation: Alternatively, if the salt is less soluble in a particular organic solvent (e.g.,

ethanol), it can be precipitated by adding this solvent to the aqueous solution.

Purification (if necessary): The crude salt can be purified by recrystallization from a suitable

solvent system.

Drying: Dry the purified Dilithium azelate in a vacuum oven at an appropriate temperature

to remove any residual solvent.
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Safety Precautions during the experiment:

Perform the entire procedure in a well-ventilated fume hood.

Wear all the recommended PPE as outlined in the table above.

Avoid generating dust when handling the solid product.

This guide is intended to provide essential information for the safe handling of Dilithium
azelate. Always consult your institution's specific safety protocols and the Safety Data Sheet

(SDS) for the most comprehensive and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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